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Compound of Interest

Compound Name: Nazartinib

Cat. No.: B611988

This document provides essential safety and logistical information for the proper handling and
disposal of Nazartinib (also known as EGF816), a potent, mutant-selective epidermal growth
factor receptor (EGFR) tyrosine kinase inhibitor.[1][2] Due to its classification as a hazardous

substance, strict adherence to these procedures is critical to ensure personnel safety, prevent
environmental contamination, and maintain regulatory compliance.

Hazard Identification and Safety Profile

Nazartinib is classified as a hazardous chemical. All personnel handling this compound must
be fully aware of its potential risks and wear appropriate personal protective equipment (PPE),

including gloves, lab coats, and eye protection.[3] Key hazards associated with Nazartinib are
summarized below.
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Hazard L.
. Description GHS Code Source
Classification
Acute Oral Toxicity Harmful if swallowed. H302 [3114]
Skin o
) o Causes skin irritation. H315 [3]
Corrosion/Irritation
Serious Eye Causes serious eye
- N H319 [3]
Damage/Irritation irritation.
Respiratory Tract May cause respirator
.p. Y ..y_ IO hass 3]
Irritation irritation.
Aquatic Hazard Very toxic to aquatic
) H400 [4]
(Acute) life.

Very toxic to aquatic
life with long lasting H410 [4]
effects.

Aquatic Hazard
(Chronic)

Core Disposal Principle: Regulatory Compliance

The fundamental principle for Nazartinib disposal is that all waste must be managed through
an approved and licensed hazardous waste disposal service.[4] Disposal procedures must
strictly comply with all prevailing country, federal, state, and local regulations.[4][5] Under no
circumstances should Nazartinib or its contaminated materials be disposed of in standard
trash, flushed down the drain, or released into the environment.[4][6][7]

Step-by-Step Laboratory Disposal Protocol

A systematic approach is required to ensure Nazartinib waste is properly segregated,
contained, labeled, and stored prior to collection by a certified waste management vendor. The
following workflow outlines the mandatory steps for researchers and laboratory staff.
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START:
Nazartinib Waste Generated
(Solid, Liquid, PPE, Sharps)

Y

Step 1: Segregate Waste
Separate Nazartinib-contaminated items
from non-hazardous waste at the point of generation.

‘J@ Generatign & Segregation

~ J .
) Liquid Waste Sharps Waste
Solid Waste . . .
(Gloves, vials, bench paper) (Stock solutions, media) (Needles, contaminated glass)
. . Collect in a sealed, leak-proof Place in a designated
Place in sealed plastic bag. glass or plastic container. puncture-proof sharps container.

Waste Containment

Step 2: Package for Disposal
Place all primary containers
(bags, bottles, sharps containers)

into a designated, rigid, leak-proof
'Cytotoxic' or 'Pharmaceutical’ waste bin.
(Often a yellow bin).

Step 3: Label Waste Bin
Affix a hazardous waste label with:
- 'Nazartinib' / 'Cytotoxic Waste'
- Hazard Symbols
- Generation Date
- Laboratory/Pl Name

Final PackagiLg & Labeling

w
v

Step 4: Secure Storage
Store the sealed and labeled bin
in a designated, secure hazardous
waste accumulation area.

Y

Step 5: Arrange Pickup
Contact your institution's
Environmental Health & Safety (EHS)
office for waste collection.

END:

Waste is collected by a licensed
hazardous waste vendor for incineration.

Storage & Final Disposal

Diagram 1: Nazartinib Waste Disposal Workflow

Click to download full resolution via product page

Diagram 1: Nazartinib Waste Disposal Workflow
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Experimental Protocol for Waste Handling:

e Segregation: At the point of generation, immediately separate all materials contaminated with
Nazartinib from the regular laboratory waste stream. This includes unused or expired
compounds, stock solutions, contaminated media, plasticware, pipette tips, gloves, bench
paper, and vials.[6]

o Containment of Waste Types:

o Solid Waste: Collect items like contaminated gloves, empty vials, and absorbent pads in a
heavy-duty plastic bag. Seal the bag (e.g., with a zip-tie or knot) inside the primary
containment area (such as a chemical fume hood) to minimize exposure.[8]

o Liquid Waste: Collect all liquid waste containing Nazartinib, including stock solutions and
experimental media, in a dedicated, leak-proof, and shatter-resistant container (e.g.,
polyethylene or coated glass).[8] The container must be clearly labeled as "Hazardous
Waste: Nazartinib."

o Sharps Waste: Needles, syringes, and contaminated glassware must be placed directly
into a designated, puncture-proof sharps container labeled for cytotoxic or chemical waste.

[9]
» Final Packaging and Labeling:

o Place the sealed bags of solid waste and containers of liquid waste into a larger, rigid,
secondary container designated for cytotoxic or pharmaceutical waste. These are often
yellow and explicitly marked for incineration.[6][9]

o The outer container must be clearly and securely labeled as "Hazardous Waste." The label
should include the chemical name ("Nazartinib"), relevant hazard warnings (e.g., "Toxic,"
"Dangerous for the Environment"), the waste accumulation start date, and the principal
investigator's name and lab location.[10]

o Storage: Store the sealed and labeled final waste container in a designated, secure satellite
accumulation area within the laboratory. This area should be away from general traffic and
clearly marked.
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e Disposal: Contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup.[11] Do not attempt to remove or transport the waste from the facility
yourself. The waste will be collected by a licensed hazardous waste management company
for final disposal, which is typically high-temperature incineration.[7][11]

Spill Management Procedures

In the event of a spill, immediate and proper cleanup is required to prevent exposure and
environmental release.

o Evacuate and Secure: Alert others in the area and restrict access. Ensure the area is well-
ventilated.

o Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.
e Contain and Clean:

o For dry spills, gently cover the powder with a damp cloth or absorbent pad to avoid
generating dust.[5]

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
chemical absorbent pads).

o Decontaminate: Clean the spill area thoroughly.

» Dispose of Cleanup Materials: Collect all cleanup materials (absorbent pads, contaminated
PPE, etc.) and dispose of them as solid Nazartinib waste following the protocol outlined
above.[5][8]

¢ Report: Report the spill to your laboratory supervisor and EHS department as per
institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://www.benchchem.com/product/b611988?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01527.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/product/b611988?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Opera.tir'\.g Gu?c}e

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. Safety and efficacy of nazartinib (EGF816) in adults with EGFR-mutant non-small-cell lung
carcinoma: a multicentre, open-label, phase 1 study - PubMed [pubmed.ncbi.nim.nih.gov]

. file.medchemexpress.com [file.medchemexpress.com]

. Nazartinib(EGF816)|1508250-71-2|MSDS [dcchemicals.com]
. cdn.pfizer.com [cdn.pfizer.com]

. onclive.com [onclive.com]

. epa.gov [epa.gov]

°
o ~ » 1 H w

. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic
Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]

e 9. Laboratory waste | Staff Portal [staff.ki.se]
e 10. Pardon Our Interruption [rltinstitute.novartis.com]

e 11. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

» To cite this document: BenchChem. [Proper Disposal of Nazartinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611988#nazartinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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